![molecular formula C13H18N2O2 B1274713 2-(4-Benzoyl-1-piperazinyl)ethanol CAS No. 56227-56-6](/img/structure/B1274713.png)
2-(4-Benzoyl-1-piperazinyl)ethanol
Overview
Description
2-(4-Benzoyl-1-piperazinyl)ethanol (2-BPE) is an organic compound with a molecular formula of C10H15N2O2. It is an aromatic compound characterized by a benzoyl group attached to a piperazinyl group. It is mainly used as a building block in organic synthesis and its application in the pharmaceutical industry. 2-BPE has been widely studied for its potential biological activities and its ability to act as a novel therapeutic agent.
Scientific Research Applications
Antimicrobial Agents
2-(4-Benzoyl-1-piperazinyl)ethanol shows promise in the development of new antimicrobial agents. Patel and Park (2015) synthesized a new class of piperazine-based 2-benzothiazolylimino-4-thiazolidinones with significant in vitro activity against bacteria and fungi (Patel & Park, 2015). Additionally, Abubshait et al. (2011) reported the synthesis of novel 4-biphenyl-4-(2H)-phthalazin-1-one derivatives, which exhibited antimicrobial activity (Abubshait et al., 2011).
Anticancer Activity
Kubica et al. (2018) designed and synthesized new derivatives of 2-(4-benzoyl-1-piperazinyl)quinoline with potential anticancer activity. Their study found these compounds to exhibit significant anticancer activity in cell culture (Kubica et al., 2018).
Thermal Behaviour Analysis
Krzyżak et al. (2013) investigated the thermal behavior of new benzo-1,2-thiazine long-chain aryl-piperazine derivatives. Their research provides insights into the stability and possible applications of these compounds in various fields (Krzyżak et al., 2013).
HIV-1 Inhibitor Development
BMS-663749, a prodrug of an HIV-1 attachment inhibitor containing 2-(4-benzoyl-1-piperazinyl) moiety, was studied by Kadow et al. (2012) for its potential in HIV-1 treatment. This research underscores the significance of such compounds in developing effective HIV-1 attachment inhibitors (Kadow et al., 2012).
Molecular Structure and Spectral Analysis
Mekala et al. (2015) conducted a theoretical investigation of 2-(1-piperazinyl)ethanol's molecular structure, vibrational spectra, NMR, UV, and NBO analysis. This study aids in understanding the compound's electronic properties and potential applications (Mekala et al., 2015).
Synthesis of Novel Derivatives
Research by Patel et al. (2011) involved the synthesis of new pyridine derivatives, showcasing the versatility of this compound in the creation of compounds with potential therapeutic applications (Patel et al., 2011).
Safety and Hazards
properties
IUPAC Name |
[4-(2-hydroxyethyl)piperazin-1-yl]-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c16-11-10-14-6-8-15(9-7-14)13(17)12-4-2-1-3-5-12/h1-5,16H,6-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBMBIBSNWGXLHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)C(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30390769 | |
Record name | 2-(4-benzoyl-1-piperazinyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56227-56-6 | |
Record name | [4-(2-Hydroxyethyl)-1-piperazinyl]phenylmethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56227-56-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-benzoyl-1-piperazinyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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